Cas no 2680862-37-5 (benzyl N-[(5-bromo-2-fluorophenyl)methyl]-N-cyclopropylcarbamate)

• Product Name: benzyl N-[(5-bromo-2-fluorophenyl)methyl]-N-cyclopropylcarbamate
• CAS No: 2680862-37-5
• MF: C₁₈H₁₇BrFNO₂
• MW: 378.235487699509
• CID: 6198551
• PubChem ID: 165921578
• Update Time: 2025-07-25

benzyl N-[(5-bromo-2-fluorophenyl)methyl]-N-cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(5-bromo-2-fluorophenyl)methyl]-N-cyclopropylcarbamate
• EN300-28301644
• 2680862-37-5

• Inchi： 1S/C18H17BrFNO2/c19-15-6-9-17(20)14(10-15)11-21(16-7-8-16)18(22)23-12-13-4-2-1-3-5-13/h1-6,9-10,16H,7-8,11-12H2
• InChI Key： YLBKZWAGKGMHCT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CN(C(=O)OCC1C=CC=CC=1)C1CC1)F

Computed Properties

• Exact Mass: 377.04267g/mol
• Monoisotopic Mass: 377.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-[(5-bromo-2-fluorophenyl)methyl]-N-cyclopropylcarbamate

Professional Introduction to Benzyl N-[(5-bromo-2-fluorophenyl)methyl]-N-cyclopropylcarbamate (CAS No. 2680862-37-5)

Benzyl N-[(5-bromo-2-fluorophenyl)methyl]-N-cyclopropylcarbamate, with the CAS number 2680862-37-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyl group and a cyclopropyl moiety, combined with the fluorinated and brominated aromatic ring system, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of Benzyl N-[(5-bromo-2-fluorophenyl)methyl]-N-cyclopropylcarbamate can be described as a carbamate ester where the carbonyl oxygen is linked to a benzyl group, while the nitrogen atom is substituted with a cyclopropyl group and an aromatic ring containing both bromine and fluorine atoms. This unique arrangement of functional groups contributes to the compound's distinct physicochemical properties and biological interactions. The 5-bromo-2-fluorophenyl moiety, in particular, is known for its ability to enhance binding affinity to biological targets, making it a valuable component in the design of novel pharmacological agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes and receptors involved in various diseases. Carbamates have shown promise in this regard due to their ability to modulate enzyme activity through reversible inhibition or allosteric modulation. The cyclopropyl group in Benzyl N-[(5-bromo-2-fluorophenyl)methyl]-N-cyclopropylcarbamate is particularly noteworthy, as it can influence the conformational flexibility of the molecule, potentially enhancing its interaction with biological targets. This feature has been exploited in the design of drugs that require precise spatial orientation to exert their therapeutic effects.

One of the most compelling aspects of this compound is its potential application in oncology research. The bromo and fluoro substituents on the aromatic ring are frequently employed in medicinal chemistry to improve metabolic stability and bioavailability. Additionally, these groups can enhance binding interactions with proteins such as kinases, which are often overexpressed in cancer cells. Recent studies have demonstrated that compounds containing similar structural motifs can inhibit the activity of tyrosine kinases, thereby blocking signal transduction pathways that promote tumor growth and survival. Benzyl N-[(5-bromo-2-fluorophenyl)methyl]-N-cyclopropylcarbamate may represent a novel lead compound for further development into an anticancer therapeutic.

The synthesis of Benzyl N-[(5-bromo-2-fluorophenyl)methyl]-N-cyclopropylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group, for instance, often necessitates specialized reaction conditions to achieve regioselectivity and minimize side products. Similarly, the installation of the bromo and fluoro substituents on the aromatic ring typically involves halogenation reactions that must be carefully controlled to avoid unwanted polyhalogenation or decomposition. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one with high precision.

Evaluation of Benzyl N-[(5-bromo-2-fluorophenyl)methyl]-N-cyclopropylcarbamate in vitro has revealed several intriguing biological activities. Initial studies have shown that this compound exhibits inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting potential applications in treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its interaction with membrane-bound receptors has been explored, indicating possible utility in neurological disorders where receptor dysregulation plays a significant role. These findings underscore the importance of thorough characterization and testing to fully understand the therapeutic potential of this compound.

The pharmacokinetic profile of Benzyl N-[(5-bromo-2-fluorophenyl)methyl]-N-cyclopropylcarbamate is another critical factor that must be considered during drug development. Parameters such as solubility, permeability, metabolic stability, and excretion routes significantly influence whether a compound can progress from preclinical studies to clinical trials. Computational modeling techniques have been increasingly utilized to predict these properties before experimental validation is conducted. Such approaches not only save time and resources but also allow for more rational design iterations based on predictive data.

In conclusion, Benzyl N-[(5-bromo-2-fluorophenyl)methyl]-N-cyclopropylcarbamate (CAS No. 2680862-37-5) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups makes it a compelling candidate for further investigation across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this one will undoubtedly play an important role in shaping future treatment strategies.